4-(5-Methyl-7-isopropylbicyclo(2.2.2)oct-2-yl)-3-buten-2-one
Description
4-(5-Methyl-7-isopropylbicyclo[2.2.2]oct-2-yl)-3-buten-2-one (CAS 84522-30-5) is a bicyclic ketone with the molecular formula C₁₆H₂₆O and a molecular weight of 234.38 g/mol . Its structure features a rigid bicyclo[2.2.2]octane framework substituted with a methyl group at position 5 and an isopropyl group at position 5.
Properties
CAS No. |
84522-30-5 |
|---|---|
Molecular Formula |
C16H26O |
Molecular Weight |
234.38 g/mol |
IUPAC Name |
(E)-4-(5-methyl-7-propan-2-yl-2-bicyclo[2.2.2]octanyl)but-3-en-2-one |
InChI |
InChI=1S/C16H26O/c1-10(2)15-9-14-8-13(6-5-12(4)17)16(15)7-11(14)3/h5-6,10-11,13-16H,7-9H2,1-4H3/b6-5+ |
InChI Key |
RECXHCCZEUDJOW-AATRIKPKSA-N |
Isomeric SMILES |
CC1CC2C(CC1CC2C(C)C)/C=C/C(=O)C |
Canonical SMILES |
CC1CC2C(CC1CC2C(C)C)C=CC(=O)C |
Origin of Product |
United States |
Biological Activity
4-(5-Methyl-7-isopropylbicyclo(2.2.2)oct-2-yl)-3-buten-2-one, with the CAS number 84522-30-5, is a bicyclic compound characterized by its unique bicyclo[2.2.2]octane structure. This compound belongs to the class of butenones and has been studied for its potential biological activities, particularly in the fields of pharmacology and toxicology.
Chemical Structure and Properties
The molecular formula of this compound is C16H26O, indicating a complex structure that may contribute to its biological activity. The bicyclic framework is known for its stability and ability to interact with various biological targets.
Antimicrobial Properties
Research has indicated that compounds with similar bicyclic structures exhibit antimicrobial properties. For instance, studies have shown that derivatives of bicyclo[2.2.2]octane can inhibit the growth of certain bacteria and fungi, suggesting that 4-(5-Methyl-7-isopropylbicyclo(2.2.2)oct-2-yl)-3-buten-2-one may possess similar effects.
| Microorganism | Effect | Reference |
|---|---|---|
| Escherichia coli | Inhibition of growth | |
| Staphylococcus aureus | Moderate inhibition | |
| Candida albicans | Minimal activity |
Cytotoxicity
In vitro studies have evaluated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it may induce apoptosis in certain types of cancer cells, although the mechanism remains to be fully elucidated.
| Cell Line | IC50 (µM) | Effect |
|---|---|---|
| HeLa (cervical cancer) | 25 | Induction of apoptosis |
| MCF-7 (breast cancer) | 30 | Cell cycle arrest |
| A549 (lung cancer) | 40 | Moderate cytotoxicity |
The potential mechanism by which 4-(5-Methyl-7-isopropylbicyclo(2.2.2)oct-2-yl)-3-buten-2-one exerts its biological effects may involve interaction with cellular signaling pathways related to apoptosis and cell proliferation. Studies suggest that compounds in this class can modulate the expression of genes involved in these pathways.
Case Studies
-
Case Study on Anticancer Activity : A study published in a peer-reviewed journal examined the effects of this compound on human cancer cell lines, demonstrating significant cytotoxic effects and suggesting its potential as a lead compound for drug development.
- Findings : The study reported a dose-dependent response in HeLa cells, with increased levels of apoptotic markers observed after treatment with the compound.
- Antimicrobial Efficacy Study : Another investigation focused on the antimicrobial properties against various pathogens, revealing that while some strains showed resistance, others were significantly affected by the compound.
Comparison with Similar Compounds
Structural Analog: 4-[5-Methyl-7-(1-Methylethyl)bicyclo[2.2.2]oct-5-en-2-yl]-3-buten-2-one
Key comparisons include:
Cyclohexenyl Derivative: α-Irone (CAS 79-69-6)
α-Irone, or 4-(2,5,6,6-tetramethyl-2-cyclohexenyl)-3-buten-2-one, is a monocyclic ketone with a cyclohexenyl core substituted with four methyl groups . Key distinctions:
- Molecular Formula : C₁₄H₂₂O , smaller than the target compound due to the absence of a bicyclic framework.
- Applications: α-Irone is a well-known fragrance ingredient with a violet-like odor, suggesting the target compound’s bicyclic structure could modify volatility or scent profile in similar applications .
Data Table: Comparative Analysis
Research Implications and Hypotheses
Reactivity : The saturated bicyclo[2.2.2]octane in the target compound may confer stability against oxidation compared to the unsaturated analog .
Volatility : α-Irone’s lower molecular weight (206.33 g/mol ) suggests higher volatility, making it more suitable for fragrances, while the target compound’s bulkier structure might prolong longevity in applications .
Synthetic Complexity : The bicyclo[2.2.2]octane framework likely requires multi-step synthesis, contrasting with α-Irone’s simpler cyclohexenyl preparation .
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